N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-4-phenylpiperazine-1-carboxamide

Specification

• Molecular Formula: C21H27N7O2
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-4-phenylpiperazine-1-carboxamide
• Standard InChI: InChI=1S/C21H27N7O2/c29-19(26-11-13-27(14-12-26)20-22-7-4-8-23-20)17-24-21(30)28-15-9-25(10-16-28)18-5-2-1-3-6-18/h1-8H,9-17H2,(H,24,30)
• Standard InChI Key: NPYIHZNKVJUFMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)NCC(=O)N3CCN(CC3)C4=NC=CC=N4

Introduction

Synthesis and Chemical Modifications

The synthesis of this compound would likely involve a multi-step process, including the formation of the piperazine rings, the introduction of the pyrimidine and phenyl groups, and the creation of the carboxamide linkage. Chemical modifications could involve altering the substituents on the piperazine rings or modifying the pyrimidine moiety to explore structure-activity relationships.

Biological Activity and Potential Applications

While specific biological activity data for N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-4-phenylpiperazine-1-carboxamide is not available, compounds with similar structures have shown potential in various therapeutic areas. For instance, piperazine derivatives are known for their roles in antipsychotic, antidepressant, and antihistamine drugs. The pyrimidine ring is a common motif in many biologically active molecules, including antiviral and anticancer agents.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies should focus on its synthesis, purification, and biological evaluation. This could involve in vitro assays to assess its activity against various targets, such as receptors or enzymes, and in vivo studies to evaluate its pharmacokinetics and potential therapeutic effects.